CID 78065945

• Molecular Formula: Ga4Sc5
• Molecular Weight: 503.67 g/mol
• InChI: InChI=1S/4Ga.5Sc
• InChI Key: BLTJJZULKGDTSM-UHFFFAOYSA-N
• Canonical SMILES: [Sc].[Sc].[Sc].[Sc].[Sc].[Ga].[Ga].[Ga].[Ga]

Description

The compound with the identifier “CID 78065945” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78065945 involves a series of chemical reactions that typically include the use of phenyl-containing diamine substances, oxygen-containing heterocyclic compounds, polyamino organic matter, active group-containing compounds, end-capping reagents, and solvents with medium-high boiling points . The preparation method generally involves dissolving the phenyl-containing diamine substance and other reactants in a suitable solvent, followed by a series of controlled reactions under specific temperature and pressure conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The process typically includes purification steps such as crystallization, distillation, and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

CID 78065945 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide, typically under acidic or basic conditions.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used in anhydrous solvents.

Substitution: Reagents such as halogens, acids, and bases are used under controlled temperature and pressure conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

CID 78065945 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological pathways.

Medicine: Investigated for its potential therapeutic effects and as a drug candidate.

Industry: Utilized in the production of advanced materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of CID 78065945 involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78065945 include other phenyl-containing diamine derivatives and oxygen-containing heterocyclic compounds. Examples include:

CID 12345678: Another phenyl-containing diamine derivative with similar chemical properties.

CID 23456789: An oxygen-containing heterocyclic compound used in similar applications.

Uniqueness

This compound is unique due to its specific chemical structure, which imparts distinct properties such as higher reactivity, stability, and selectivity in various reactions. These unique properties make it a valuable compound for research and industrial applications .